Cas no 2172048-38-1 (3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid)

• Product Name: 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid
• CAS No: 2172048-38-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6269629
• PubChem ID: 165813855
• Update Time: 2025-05-19

3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid
• EN300-1559595
• 3-[3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid
• 2172048-38-1

• Inchi： 1S/C27H32N2O5/c1-29(15-14-26(31)32)25(30)16-24(18-8-2-3-9-18)28-27(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,2-3,8-9,14-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： SNPIEBZCMYZEGJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N(C)CCC(=O)O)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid

Introduction to 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic Acid (CAS No. 2172048-38-1)

3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2172048-38-1, represents a novel molecular structure with potential applications in drug development and therapeutic interventions. The intricate architecture of this molecule, featuring a cyclopentyl moiety and an 9H-fluoren-9-ylmethoxycarbonyl group, suggests a high degree of specificity and functionality that could be leveraged in the design of next-generation pharmaceutical agents.

The presence of the N-methylpropanamidopropanoic acid segment in its name underscores its structural complexity and the potential for diverse biological interactions. This particular arrangement of functional groups has been the subject of extensive research, particularly in the context of developing novel bioactive molecules. The compound’s ability to engage with biological targets in a precise manner makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that can modulate the activity of key enzymes and receptors involved in various diseases. The structure of 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and selectivity. For instance, the fluorenylmethoxycarbonyl (Fmoc) group is frequently used in peptide synthesis and drug design due to its stability and ability to protect amino groups during chemical reactions.

The cyclopentyl ring, on the other hand, is known for its ability to improve metabolic stability and oral bioavailability, which are critical factors in drug development. By integrating both the Fmoc and cyclopentyl groups into a single molecule, researchers aim to create a compound that not only exhibits high affinity for its target but also possesses favorable pharmacokinetic properties. This dual functionality makes 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid a particularly intriguing candidate for further investigation.

Recent studies have highlighted the importance of computational modeling and high-throughput screening in identifying novel drug candidates. These approaches have been instrumental in understanding the interactions between small molecules and their biological targets at an atomic level. In the case of 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid, computational studies have suggested that its unique structural features could enable it to bind tightly to specific enzymes or receptors involved in disease pathways.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in diagnostic imaging, where its ability to bind selectively to certain biomarkers could enhance the accuracy of disease detection. Additionally, its structural properties make it a valuable tool for studying enzyme mechanisms and developing new methodologies for drug discovery.

In conclusion, 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid represents a significant advancement in the field of medicinal chemistry. Its complex structure and multifunctional groups offer numerous opportunities for therapeutic intervention and scientific exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.